Cas no 689747-35-1 (methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate)

• Product Name: methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate
• CAS No: 689747-35-1
• MF: C₁₇H₂₁FN₄O₃S
• MW: 380.437045812607
• CID: 6028302
• PubChem ID: 2159369
• Update Time: 2025-07-17

methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate
• Acetic acid, 2-[[4-butyl-5-[[(2-fluorobenzoyl)amino]methyl]-4H-1,2,4-triazol-3-yl]thio]-, methyl ester
• methyl 2-((4-butyl-5-((2-fluorobenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate
• F0601-0016
• ChemDiv2_006037
• IDI1_004752
• AKOS024586336
• HMS1386C09
• 689747-35-1
• methyl 2-[[4-butyl-5-[[(2-fluorobenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• methyl 2-[(4-butyl-5-{[(2-fluorophenyl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate

• Inchi： 1S/C17H21FN4O3S/c1-3-4-9-22-14(20-21-17(22)26-11-15(23)25-2)10-19-16(24)12-7-5-6-8-13(12)18/h5-8H,3-4,9-11H2,1-2H3,(H,19,24)
• InChI Key： DEKSYZJLSANWGH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1N(CCCC)C(CNC(=O)C2=CC=CC=C2F)=NN=1

Computed Properties

• Exact Mass: 380.13183988g/mol
• Monoisotopic Mass: 380.13183988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 12.10±0.46(Predicted)

Additional information on methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate

Comprehensive Overview of Methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate (CAS No. 689747-35-1)

The compound methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate (CAS No. 689747-35-1) is a highly specialized chemical entity with a unique molecular structure. This compound belongs to the class of 1,2,4-triazole derivatives, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of a fluorophenyl moiety and a sulfanylacetate group in its structure enhances its potential for selective biological activity and chemical reactivity.

In recent years, the scientific community has shown increasing interest in 1,2,4-triazole-based compounds due to their versatility in drug discovery. Researchers are particularly focused on their role as enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds. The incorporation of a fluorine atom in the phenyl ring of methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate is noteworthy, as fluorine substitution often improves metabolic stability and bioavailability in drug candidates.

The synthesis of methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate involves multi-step organic reactions, including amide coupling, triazole ring formation, and esterification. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 689747-35-1 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

From an application perspective, this compound has garnered attention in the field of medicinal chemistry. Its structural features suggest potential interactions with biological targets such as kinases and G-protein-coupled receptors (GPCRs). These interactions are critical in the development of therapeutics for conditions like cancer, neurodegenerative diseases, and metabolic disorders. Additionally, the sulfanylacetate group may contribute to the compound's ability to act as a prodrug, releasing active metabolites upon enzymatic cleavage.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate. Techniques such as microwave-assisted synthesis and catalysis are being investigated to reduce energy consumption and waste generation. This aligns with the growing demand for eco-friendly chemical processes in the pharmaceutical industry.

The compound's physicochemical properties, including its solubility, stability, and partition coefficient, are essential for its formulation and delivery. Advanced analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize and quantify methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate in various matrices. These methods ensure the compound's quality and consistency in research and development.

Given the rising interest in personalized medicine, the potential of methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate to serve as a targeted therapeutic agent is being explored. Its modular structure allows for further derivatization, enabling the optimization of its pharmacological profile. This adaptability is particularly valuable in addressing unmet medical needs and overcoming drug resistance.

In summary, methyl 2-(4-butyl-5-{(2-fluorophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate (CAS No. 689747-35-1) represents a promising candidate for interdisciplinary research. Its unique combination of fluorophenyl, triazole, and sulfanylacetate functionalities opens avenues for innovation in drug design and chemical synthesis. As scientific advancements continue, this compound is likely to play a significant role in the development of next-generation therapeutics and functional materials.